Cas no 2171763-05-4 (8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro4.5decan-8-ol)

• Product Name: 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro4.5decan-8-ol
• CAS No: 2171763-05-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6609601
• PubChem ID: 165747821
• Update Time: 2025-07-01

8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro4.5decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro4.5decan-8-ol
• 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro[4.5]decan-8-ol
• EN300-1647250
• 2171763-05-4

• Inchi： 1S/C12H21NO3/c1-9-8-12(9,13)10(14)2-4-11(5-3-10)15-6-7-16-11/h9,14H,2-8,13H2,1H3
• InChI Key： LBSDHRXXVDATHY-UHFFFAOYSA-N
• SMILES： OC1(CCC2(CC1)OCCO2)C1(CC1C)N

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro4.5decan-8-ol

8-(1-Amino-2-Methylcyclopropyl)-1,4-Dioxaspiro[4.5]Decan-8-Ol: A Comprehensive Overview

The compound 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro[4.5]decan-8-ol, identified by the CAS registry number CAS No 2171763-05-4, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the dioxane ring system.

The structure of 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro[4.5]decan-8-ol comprises a spiro ring system consisting of a cyclopropane ring fused to a dioxane ring, with an amino group and a hydroxyl group attached at specific positions on the cyclopropane and dioxane rings, respectively. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules with therapeutic applications. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents due to its ability to modulate key cellular pathways involved in immune responses and bacterial resistance mechanisms.

In terms of synthesis, 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro[4.5]decan-8-ol can be prepared through a multi-step process involving cyclization reactions and functional group transformations. The synthesis typically begins with the preparation of an appropriate amino alcohol intermediate, followed by cyclization under specific conditions to form the spiro ring system.

The chemical stability and reactivity of this compound are influenced by its unique spiro structure and the electronic effects of its substituents. For example, the amino group enhances nucleophilic activity, while the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

From a pharmacological perspective, 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro[4.5]decan-8-ol has shown promise as a lead compound for drug development due to its ability to inhibit key enzymes involved in disease pathways such as cancer and neurodegenerative disorders.

In conclusion, CAS No 2171763-05-4, or 8-(1-amino-2-methylcyclopropyl)-1,4-dioxaspiro[4.5]decan-8-ol, represents an intriguing molecule with diverse applications in organic chemistry and pharmacology.